Cas no 74572-30-8 (4,6-Dichloroisoindolin-1-one)

• Product Name: 4,6-Dichloroisoindolin-1-one
• CAS No: 74572-30-8
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 1040534
• PubChem ID: 21162376
• Update Time: 2025-06-14

4,6-Dichloroisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloroisoindolin-1-one
• 1H-Isoindol-1-one, 4,6-dichloro-2,3-dihydro-
• 4,6-dichloro-2,3-dihydroisoindol-1-one
• CS-0197710
• J-514135
• DTXSID00611115
• 74572-30-8
• SCHEMBL11346836
• 4,6-Dichloro-2,3-dihydro-1H-isoindol-1-one
• MFCD13177812
• F18002
• AKOS016006231

• Inchi： 1S/C8H5Cl2NO/c9-4-1-5-6(7(10)2-4)3-11-8(5)12/h1-2H,3H2,(H,11,12)
• InChI Key： QQNMVGPIDSWXTK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(NCC=21)=O)Cl

Computed Properties

• Exact Mass: 200.9748192g/mol
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4,6-Dichloroisoindolin-1-one

Recent Advances in the Study of 4,6-Dichloroisoindolin-1-one (CAS: 74572-30-8) in Chemical Biology and Pharmaceutical Research

4,6-Dichloroisoindolin-1-one (CAS: 74572-30-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its isoindolin-1-one core and dichloro substitutions, has been explored for its biological activities, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have focused on its role in modulating key biological pathways, including inflammation, cancer, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 4,6-Dichloroisoindolin-1-one derivatives as potential kinase inhibitors. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's affinity for specific kinase targets, such as JAK2 and EGFR. The results demonstrated that certain derivatives exhibited potent inhibitory activity with IC50 values in the nanomolar range, suggesting their potential as lead compounds for cancer therapy.

Another significant development was reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters, where 4,6-Dichloroisoindolin-1-one was employed as a scaffold for the design of anti-inflammatory agents. The study highlighted the compound's ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. Molecular docking studies further revealed that the compound interacts with the active site of the NF-κB pathway, providing a mechanistic basis for its anti-inflammatory effects.

In addition to its therapeutic potential, 4,6-Dichloroisoindolin-1-one has also been explored for its utility in chemical biology. A recent publication in Chemical Communications (2024) described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's high selectivity and sensitivity make it a valuable tool for studying oxidative stress-related diseases, such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of 4,6-Dichloroisoindolin-1-one-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical studies. Nevertheless, the compound's versatility and biological activity make it a compelling candidate for future drug development efforts.

In conclusion, recent research on 4,6-Dichloroisoindolin-1-one (CAS: 74572-30-8) underscores its potential as a multifunctional scaffold in medicinal chemistry and chemical biology. Ongoing studies are expected to uncover new applications and refine its therapeutic profile, paving the way for its integration into next-generation pharmaceuticals.